Cas no 1701877-18-0 (5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine)

5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine is a versatile compound with significant applications in organic synthesis. This compound exhibits excellent stability and reactivity, making it a valuable intermediate in the synthesis of various heterocyclic compounds. Its unique structure and functional groups offer a broad scope for chemical transformations, including condensation and substitution reactions. The product's purity and consistent quality ensure reliable results in research and development processes.
5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine structure
1701877-18-0 structure
Product Name:5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine
CAS No:1701877-18-0
MF:C11H14N4
MW:202.255661487579
CID:6022691
PubChem ID:165473172
Update Time:2025-10-18

5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine
    • 1701877-18-0
    • 5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
    • EN300-1108884
    • Inchi: 1S/C11H14N4/c1-9-8-11(12)14-15(9)7-4-10-2-5-13-6-3-10/h2-3,5-6,8H,4,7H2,1H3,(H2,12,14)
    • InChI Key: VCZFZIKFKYALLQ-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(N)=N1)CCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 202.121846464g/mol
  • Monoisotopic Mass: 202.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1108884-0.05g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1108884-0.1g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1108884-0.25g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1108884-0.5g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1108884-1.0g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0
1g
$1214.0 2023-06-10
Enamine
EN300-1108884-2.5g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1108884-5.0g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0
5g
$3520.0 2023-06-10
Enamine
EN300-1108884-10.0g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0
10g
$5221.0 2023-06-10
Enamine
EN300-1108884-1g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0 95%
1g
$770.0 2023-10-27
Enamine
EN300-1108884-5g
5-methyl-1-[2-(pyridin-4-yl)ethyl]-1H-pyrazol-3-amine
1701877-18-0 95%
5g
$2235.0 2023-10-27

Additional information on 5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine

Introduction to 5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine (CAS No. 1701877-18-0)

5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine, with the CAS number 1701877-18-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of 5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a methyl group at the 5-position and a 2-(pyridin-4-yl)ethyl group at the 1-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets. The methyl group at the 5-position enhances lipophilicity, potentially improving cell membrane permeability and bioavailability. The 2-(pyridin-4-yl)ethyl group introduces additional aromaticity and electron-donating properties, which can influence receptor binding and selectivity.

Recent studies have explored the biological activities of 5-methyl-1-2-(pyridin-4-yl)ethyl-1H-pyrazol-3-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that 5-methyl-1-2-(pyridin-4-y l)ethyl -1H-pyrazol -3 -amine may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-methyl -1 -2 -(pyridin -4 -yl )ethyl -1H-pyrazol -3 -amine has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 5-methyl -1 -2 -(pyridin -4 -yl )ethyl -1H-pyrazol -3 -amine have also been studied. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life and low clearance rate. These characteristics suggest that it may be suitable for oral administration in clinical settings.

To further evaluate the therapeutic potential of 5-methyl -1 -2 -(pyridin -4 -yl )ethyl -1H-pyrazol -3 -amine , several clinical trials are currently underway. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated at doses up to 200 mg/day, with no serious adverse events reported.

In conclusion, 5-methyl -1 -2 -(pyridin -4 -yl )ethyl -1H-pyrazol -3 -amine (CAS No. 1701877 -18 -0) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its potential applications in medicine.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.